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Compound of Interest

(4-(1H-Pyrazol-1-yl)phenyl)boronic
Compound Name: d
aci

Cat. No.: B055030

For Researchers, Scientists, and Drug Development Professionals

Abstract

(4-(1H-Pyrazol-1-yl)phenyl)boronic acid is a versatile organic compound recognized for its
utility in medicinal chemistry and organic synthesis. As a boronic acid derivative, it plays a
significant role as a building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of
modern drug discovery and development for creating complex organic molecules. This
technical guide provides a summary of its known properties and applications. However, a
detailed analysis of its crystal structure and specific biological signaling pathways is currently
limited by the lack of publicly available experimental data.

Chemical and Physical Properties

(4-(1H-Pyrazol-1-yl)phenyl)boronic acid is a brown to beige solid or powder. A summary of its
key chemical and physical properties is presented in Table 1.
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Property Value Source

Molecular Formula CoH9BN20:2 PubChem[1], Chem-Impex[2]
Molecular Weight 187.99 g/mol PubChem[1], Chem-Impex[2]
CAS Number 891270352 Chem-Impex[2], Allbio pharm

Co., Ltd[3]

Appearance Brown to beige solid or powder  Chem-Impex|[2]

Purity > 95% (NMR) Chem-Impex[2]

Storage Conditions 0-8°C Chem-Impex[2]

Applications in Organic Synthesis and Medicinal
Chemistry

This boronic acid derivative is a valuable reagent, primarily utilized in Suzuki-Miyaura cross-
coupling reactions to form carbon-carbon bonds.[2] Its unique structure allows for the synthesis
of a wide array of more complex molecules, making it an important intermediate in the
development of pharmaceuticals, agrochemicals, and advanced materials.[2][4]

Key application areas include:

o Drug Development: It serves as a crucial intermediate in synthesizing pharmaceutical
agents, including targeted therapies for cancer.[2][4]

e Chemical Sensors: The compound is used in the creation of chemical sensors for detecting
specific ions or molecules.[2]

» Organic Synthesis: It is a versatile building block for creating complex organic molecules.[2]

» Bioconjugation: It is utilized in processes that link biomolecules for diagnostic and
therapeutic purposes.[2]

Biological Activity of Pyrazole Derivatives
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While specific signaling pathways for (4-(1H-Pyrazol-1-yl)phenyl)boronic acid are not
detailed in the available literature, the broader class of pyrazole-containing compounds is
known for a wide range of biological activities. These activities include anti-inflammatory,
antibacterial, antifungal, and anticancer properties.[5][6] For instance, some pyrazole
derivatives have shown potent activity against leukemia and renal cancer cell lines.[6]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of (4-(1H-Pyrazol-1-yl)phenyl)boronic acid
are not readily available in the public domain. However, general methods for the synthesis of
pyrazole-boronic acid pinacol esters have been described, which typically involve the reaction
of a halogenated pyrazole with a diboron reagent in the presence of a palladium catalyst.[7]

A logical workflow for the synthesis and characterization of such a compound would follow the
general scheme below.
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Caption: General workflow for synthesis, characterization, and evaluation.

Crystal Structure

A definitive crystal structure of (4-(1H-Pyrazol-1-yl)phenyl)boronic acid, including unit cell
dimensions, space group, and detailed bond lengths and angles, has not been found in the
searched literature. To perform a detailed structural analysis, a single-crystal X-ray diffraction
experiment would be required.
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The logical workflow for determining a crystal structure is outlined below.
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Caption: Workflow for crystal structure determination.

Conclusion

(4-(1H-Pyrazol-1-yl)phenyl)boronic acid is a compound of significant interest in synthetic and
medicinal chemistry. While its role as a synthetic building block is established, a
comprehensive understanding of its solid-state structure and specific biological mechanisms
awaits further experimental investigation. The workflows presented herein provide a roadmap
for future studies to elucidate these properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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